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Compound of Interest

Compound Name: Diphenyl Chlorophosphonate-d10

Cat. No.: B15553183 Get Quote

Overview of Diphenyl Chlorophosphonate
Diphenyl chlorophosphate (CAS No. 2524-64-3) is a versatile phosphorylating agent used in

various organic synthesis applications.[1][2] It is instrumental in the creation of monoalkyl

phosphates, anhydrides, esters, and thioesters.[2] Its applications also extend to peptide

synthesis and the conversion of aldoximes to nitriles.[1][2]

Physical and Chemical Properties
Below is a table summarizing the key physical and chemical properties of Diphenyl

Chlorophosphonate.
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Property Value Source

Molecular Formula C12H10ClO3P [3]

Molecular Weight 268.63 g/mol [3][4][5]

Appearance
Clear colorless to light yellow

liquid
[1][3][4]

Odor Pungent [1][3][4]

Boiling Point 314-316 °C/272 mmHg [3]

Density 1.296 g/mL at 25 °C [3]

Flash Point >230 °F (>110 °C) [3]

Solubility
Insoluble in water, may

decompose
[3][4]

Refractive Index n20/D 1.55 [3]

Storage Temperature 2-8°C, under inert atmosphere [3]

Synthesis Approaches
Several methods for the synthesis of diphenyl chlorophosphate have been described in the

literature. One common method involves the reaction of phenol with phenylphosphoric

dichloride.[6] In this process, 188g of phenol is added to the reaction mixture, and the

temperature is raised to 150°C for 2 hours.[6] After cooling, the mixture is stripped of phenyl

phosphorodichloridate, and distillation of the residue yields diphenyl chlorophosphate.[6]

Another patented method describes a synthesis route using diphenyl phosphate or its salt,

reacting with bis(trichloromethyl)carbonate in an organic solvent with an organic amine as a

catalyst.[7] The reaction is carried out at a temperature of 0-60°C for 1-10 hours.[7] The

subsequent workup involves cooling, washing with water, drying, and solvent recovery to obtain

the final product.[7] For instance, a solution of 50g of diphenyl phosphate in dichloromethane is

added to a mixture of N,N-dimethylformamide, bis(trichloromethyl) carbonate, and

dichloromethane at a temperature below 10°C.[3] After reacting for 3 hours, water is added,
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and the organic phase is separated, dried, and the solvent is evaporated to yield diphenyl

chlorophosphate with a purity of 99.2% and a yield of 90.3%.[3][7]

The synthesis workflow can be generalized as follows:

General synthesis workflow for Diphenyl Chlorophosphate.

Purification Methods
Purification of diphenyl chlorophosphate is typically achieved through distillation under reduced

pressure.[6][8] One procedure specifies distillation at 165–168°C (5 mm).[8] Another method

involves fractional distillation in a good vacuum, preferably using a spinning band column.[1]

After synthesis, cooling the solution to 0°C and filtering out insoluble matter is also a described

purification step.[3][7]

A general purification process can be visualized as:

Crude Product Mixture

Cooling to 0°C

Filtration of Insolubles

Vacuum Distillation
(e.g., 165-168°C @ 5mm)

Purified Diphenyl Chlorophosphate
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General purification process for Diphenyl Chlorophosphate.

Safety and Handling
Diphenyl chlorophosphate is a moisture-sensitive liquid that may severely irritate the skin, eyes,

and mucous membranes upon contact.[1][3][4] It is incompatible with bases, strong oxidizing

agents, and alcohols.[4] It is crucial to handle this chemical with appropriate personal protective

equipment, including gloves, protective clothing, and eye/face protection. Store in a cool, dry

place under an inert atmosphere.[2][3]

For detailed, specific protocols on the synthesis and purification of Diphenyl
Chlorophosphonate-d10, it is imperative to consult peer-reviewed scientific literature and

established chemical synthesis databases. These resources will provide the necessary detailed

experimental procedures and safety information required for conducting such chemical work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15553183#diphenyl-chlorophosphonate-d10-
synthesis-and-purification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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